Cas no 2098160-13-3 ((4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride)

• Product Name: (4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride
• CAS No: 2098160-13-3
• MF: C₁₃H₁₇ClFN
• MW: 241.732186079025
• CID: 5040182
• Update Time: 2025-10-06

(4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4Z)-4-[(2-fluorophenyl)methylidene]azepane hydrochloride
• (4Z)-4-[(2-fluorophenyl)methylidene]azepane;hydrochloride
• (4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride

• Inchi： 1S/C13H16FN.ClH/c14-13-6-2-1-5-12(13)10-11-4-3-8-15-9-7-11;/h1-2,5-6,10,15H,3-4,7-9H2;1H/b11-10-;
• InChI Key： QOCHYVYIQMUZNH-GMFCBQQYSA-N
• SMILES： Cl.FC1C=CC=CC=1/C=C1\CCNCCC\1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Topological Polar Surface Area: 12

Additional information on (4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride

Comprehensive Overview of (4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride (CAS No. 2098160-13-3)

The compound (4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride (CAS No. 2098160-13-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azepane ring and the fluorophenyl moiety, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has focused on compounds like (4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride due to their modular design, enabling tailored modifications for enhanced efficacy. This aligns with trending topics such as AI-driven drug discovery and computational chemistry, where machine learning models predict molecular behavior. The fluorine substitution in this compound is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and bioavailability—a key consideration in modern pharmacology.

The synthesis and characterization of CAS No. 2098160-13-3 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure purity and reproducibility, critical for preclinical studies. Discussions in forums and research publications frequently highlight questions like "How does the Z-configuration impact the compound's activity?" or "What are the optimal storage conditions for this hydrochloride salt?"—reflecting the practical challenges and curiosity surrounding its use.

From an industrial perspective, scalability and cost-effectiveness are hot topics. The demand for fluorinated building blocks like this compound has risen due to their role in developing agrochemicals and materials science. Innovations in green chemistry also drive interest, as researchers seek sustainable synthesis routes to minimize environmental impact. This dual focus on functionality and sustainability positions (4Z)-4-[(2-Fluorophenyl)methylidene]azepane hydrochloride as a versatile candidate for multidisciplinary applications.

In summary, CAS No. 2098160-13-3 represents a convergence of cutting-edge science and real-world utility. Its study not only advances academic knowledge but also addresses pressing industry needs, from drug development to material innovation. As research progresses, this compound may unlock new possibilities in targeted therapies and beyond, making it a cornerstone of modern chemical exploration.